Cas no 29725-66-4 (5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone)

• Product Name: 5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone
• CAS No: 29725-66-4
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 1440206
• PubChem ID: 23341028
• Update Time: 2025-04-20

5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone
• LogP
• 5-methyl-2-propan-2-yl-5-sulanylcyclohexan-1-one
• 5-methyl-2-(propan-2-yl)-5-sulfanylcyclohexan-1-one
• Mercapto-p-menthan-3-one
• CHEBI:173522
• 2-isopropyl-5-methyl-5-sulfanyl-cyclohexanone
• SCHEMBL11450684
• DTXSID901019776
• AKOS040768580
• NS00123085
• cis- and trans-L-Mercapto-p-menthan-3-one
• 29725-66-4

• Inchi： 1S/C10H18OS/c1-7(2)8-4-5-10(3,12)6-9(8)11/h7-8,12H,4-6H2,1-3H3
• InChI Key： LCFWUUYRTYROGC-UHFFFAOYSA-N
• SMILES： SC1(C)CC(C(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 186.10794
• Monoisotopic Mass: 186.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 261.4°C at 760 mmHg
• Flash Point: 111.9°C
• Refractive Index: 1.487
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids